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Introduction

Acynonapyr is a novel acaricide with a unique mode of action, targeting the calcium-activated

potassium (KCa2) channels in spider mites.[1] This specificity results in high efficacy against

target pests while exhibiting minimal impact on non-target organisms, including beneficial

insects.[1][2] These characteristics make Acynonapyr a promising candidate for inclusion in

Integrated Pest Management (IPM) programs. This document provides a comprehensive,

tiered protocol for evaluating the potential lethal and sublethal effects of Acynonapyr on a

representative group of beneficial insects. The protocols are based on internationally

recognized guidelines from the Organisation for Economic Co-operation and Development

(OECD) and the International Organisation for Biological and Integrated Control (IOBC)/West

Palaearctic Regional Section (WPRS).

Target Audience

This document is intended for researchers, scientists, and professionals in the fields of

ecotoxicology, entomology, and pesticide development who are involved in the environmental

risk assessment of agrochemicals.
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For the purposes of this protocol, it is recommended to use a 20% Suspension Concentrate

(SC) formulation of Acynonapyr, which is a common commercially available formulation.[3] All

test concentrations should be prepared from this formulation and expressed in terms of the

active ingredient (a.i.).

Tiered Testing Approach
A tiered approach is recommended to systematically evaluate the potential risks of

Acynonapyr to beneficial insects.[4][5][6] This approach begins with worst-case laboratory

studies (Tier 1) and progresses to more realistic, higher-tier studies only if adverse effects are

observed in the initial tier.

Tier 1: Worst-Case Laboratory Testing: These studies expose organisms to the test

substance on an inert substrate (e.g., glass plates) under controlled laboratory conditions.

The aim is to assess intrinsic toxicity.[5][7]

Tier 2: Extended Laboratory Testing: If significant effects are observed in Tier 1, testing

progresses to more realistic substrates, such as plant leaves or soil, still under laboratory

conditions. This tier also allows for the assessment of aged residues.[8]

Tier 3: Semi-Field and Field Studies: These higher-tier studies are conducted under more

natural conditions (e.g., in cages on crops) to evaluate the effects of Acynonapyr on

populations of beneficial insects in a more ecologically relevant setting. This protocol focuses

on Tier 1 and Tier 2 methodologies.
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Tiered Testing Workflow

Tier 1: Laboratory Worst-Case
(Inert Substrate)

Tier 2: Extended Laboratory
(Natural Substrate)

Adverse Effects Observed

Risk Assessment

No Adverse Effects

Tier 3: Semi-Field/Field Studies

Adverse Effects Observed

No Adverse Effects

Click to download full resolution via product page

Caption: A diagram illustrating the tiered approach for evaluating the impact of Acynonapyr on

beneficial insects.

Experimental Protocols
This protocol outlines the evaluation of Acynonapyr's impact on four key beneficial insect

groups: predatory mites, parasitic wasps, ladybird beetles, and pollinators (honey bees).

Predatory Mite: Typhlodromus pyri
Typhlodromus pyri is a key predator of spider mites in many agricultural systems and is a

standard test species for non-target arthropod testing.
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Predatory Mite (Typhlodromus pyri) Testing Workflow

Start: Protonymph Stage

Exposure to Acynonapyr Residue
(Glass Plate or Leaf Disc)

Mortality Assessment
(7 days)

Reproduction Assessment
(Surviving Females)

If mortality < 50%

Data Analysis:
LR50, NOEC, ER50

Click to download full resolution via product page

Caption: Workflow for assessing the lethal and sublethal effects of Acynonapyr on the

predatory mite Typhlodromus pyri.

Methodology

Test Organisms: Protonymphs of Typhlodromus pyri.

Test Substance Application: A 20% SC formulation of Acynonapyr will be applied to either

glass plates (Tier 1) or bean leaf discs (Tier 2). Application rates should bracket the

recommended field application rate. A water-treated control and a toxic reference standard

(e.g., a known toxic insecticide) should be included.
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Exposure: Mites are confined to the treated surfaces.

Endpoints and Data Collection:

Acute Toxicity: Mortality is assessed at 24, 48, and 72 hours, and at 7 days. The Lethal

Rate 50 (LR50) is calculated.

Sublethal Effects (Reproduction): Surviving females from treatments with less than 50%

mortality are transferred to untreated surfaces with a food source (pollen) and allowed to

lay eggs for a defined period (e.g., 7-10 days). The number of eggs per female per day is

recorded. The Effect Rate 50 (ER50) for reproduction is calculated.[9][10]

Data Presentation:

Treatment (g
a.i./ha)

Replicates (n)
Mortality (%) at 7
days

Fecundity
(eggs/female/day)

Control (Water) 5

Acynonapyr Rate 1 5

Acynonapyr Rate 2 5

Acynonapyr Rate 3 5

Toxic Reference 5

Parasitic Wasp: Aphidius rhopalosiphi
Aphidius rhopalosiphi is a common parasitoid of cereal aphids and a standard indicator species

for pesticide side-effect testing.
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Parasitic Wasp (Aphidius rhopalosiphi) Testing Workflow

Start: Adult Wasps (<48h old)

Exposure to Acynonapyr Residue
(Glass Plate or Seedling)

Mortality Assessment
(48 hours)

Parasitism Efficiency Assessment
(Surviving Females)

If mortality < 50%

Data Analysis:
LR50, NOEC, ER50

Click to download full resolution via product page

Caption: Workflow for assessing the lethal and sublethal effects of Acynonapyr on the

parasitic wasp Aphidius rhopalosiphi.

Methodology

Test Organisms: Adult Aphidius rhopalosiphi (< 48 hours old).

Test Substance Application: Acynonapyr (20% SC) is applied to glass plates (Tier 1) or

barley seedlings (Tier 2).

Exposure: Wasps are exposed to the dried residues for 48 hours.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b1384038?utm_src=pdf-body-img
https://www.benchchem.com/product/b1384038?utm_src=pdf-body
https://www.benchchem.com/product/b1384038?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1384038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Endpoints and Data Collection:

Acute Toxicity: Mortality is recorded at 2, 24, and 48 hours. The LR50 is calculated.

Sublethal Effects (Parasitism): Surviving females are individually transferred to untreated

barley seedlings infested with a known number of aphids. After a 24-hour parasitism

period, the female is removed. The number of parasitized aphids (mummies) is counted

after 10-12 days. The ER50 for parasitism efficiency is determined.[11][12][13][14][15]

Data Presentation:

Treatment (g
a.i./ha)

Replicates (n)
Mortality (%) at 48
hours

Parasitism
Efficiency
(mummies/female)

Control (Water) 5

Acynonapyr Rate 1 5

Acynonapyr Rate 2 5

Acynonapyr Rate 3 5

Toxic Reference 5

Ladybird Beetle: Coccinella septempunctata
The seven-spotted ladybird beetle is a well-known predator of aphids and other soft-bodied

insects.
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Ladybird Beetle (Coccinella septempunctata) Testing Workflow

Start: 2nd Instar Larvae

Exposure to Acynonapyr Residue
(Glass Plate or Leaf)

Larval and Pupal Development Monitoring

Mortality Assessment
(Throughout development)

Reproduction Assessment
(Surviving Adults)

If mortality < 50%

Data Analysis:
LR50, NOEC, ER50
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Honey Bee (Apis mellifera) Sublethal Effects Testing Workflow

Start: Young Adult Bees

Chronic Oral Exposure
(Spiked Sucrose Solution)

Behavioral Assays:
- Locomotor Activity

- Olfactory Learning (PER)
- Foraging Behavior

Physiological Assessment:
(Optional, e.g., enzyme activity)

Data Analysis:
Comparison to Control Group
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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